5-(4-ethoxyphenyl)-N-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(4-ethoxyphenyl)-N-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C24H27N3O5S/c1-3-31-20-11-7-18(8-12-20)23-16-22(26-32-23)24(28)25-19-9-13-21(14-10-19)33(29,30)27-15-5-4-6-17(27)2/h7-14,16-17H,3-6,15H2,1-2H3,(H,25,28)
• InChI Key: LMBQMUVPTJRTML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C
• Molecular Formula: C24H27N3O5S
• Molecular Weight: 469.6 g/mol

Description

5-(4-ethoxyphenyl)-N-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C24H27N3O5S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

1. Antagonistic Properties and Pharmacological Evaluation

A study by Liao et al. (2000) focused on synthesizing and evaluating a series of analogues as potent and selective 5-HT(1B/1D) antagonists. These compounds showed pronounced effects in various tests, suggesting their potential in pharmacological applications, particularly in relation to serotonin receptors.

2. Cytotoxicity and Anticancer Properties

Research by Ravichandiran et al. (2019) focused on synthesizing phenylaminosulfanyl-1,4‐naphthoquinone derivatives, evaluating their cytotoxic activity against various cancer cell lines. Certain compounds exhibited potent cytotoxic activity and induced apoptosis in cancer cells, indicating their potential as anticancer agents.

3. Anti-Inflammatory and Analgesic Applications

A study by Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, evaluating them as COX inhibitors with analgesic and anti-inflammatory activities. The results showed significant activity, making these compounds candidates for therapeutic applications in pain and inflammation management.

4. Drug Metabolism and Biocatalysis

The study by Zmijewski et al. (2006) demonstrated the use of microbial-based biocatalytic systems to produce mammalian metabolites of certain drugs for structural characterization. This approach aids in understanding drug metabolism and can assist in clinical investigations.

5. Isoxazole-Containing Sulfonamides in Enzyme Inhibition

Research by Altug et al. (2017) synthesized isoxazole-containing sulfonamides and evaluated their inhibitory activity against human carbonic anhydrase isoforms. The novel compounds showed excellent inhibitory activity against certain isoforms, suggesting potential therapeutic applications.